Cas no 1248500-70-0 (Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate)

• Product Name: Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate
• CAS No: 1248500-70-0
• MF: C₁₁H₁₂Cl₂O₂S
• MW: 279.182780265808
• CID: 4580896
• Update Time: 2025-06-08

Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate

• Inchi： 1S/C11H12Cl2O2S/c1-3-15-11(14)7(2)16-10-6-8(12)4-5-9(10)13/h4-7H,3H2,1-2H3
• InChI Key： HBRSXIYDHPJEGD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC(Cl)=CC=C1Cl)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate

Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate (CAS No. 1248500-70-0): A Comprehensive Overview

Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate (CAS No. 1248500-70-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This ester derivative, characterized by its 2,5-dichlorophenyl and sulfanyl functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular structure, combining a propanoate backbone with a dichlorophenyl moiety, offers versatility in synthetic chemistry.

The compound’s CAS No. 1248500-70-0 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. With the growing demand for sulfur-containing compounds in drug discovery, Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate has emerged as a candidate for exploring novel bioactive molecules. Its potential role in modulating enzyme activity or serving as an intermediate in heterocyclic synthesis aligns with current trends in green chemistry and sustainable manufacturing.

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In summary, Ethyl 2-[(2,5-dichlorophenyl)sulfanyl]propanoate represents a promising area of exploration for chemists and industrial innovators. Its multifunctional structure and compatibility with modern synthetic methodologies position it as a valuable asset in advancing molecular diversity and application-driven research.